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Compound of Interest

Compound Name: 1-Pyrrol-1-ylbut-3-en-1-one

Cat. No.: B064414

A comprehensive search of scientific literature and chemical databases has revealed no
specific information on the chemical properties, synthesis, or biological activity of "1-Pyrrol-1-
ylbut-3-en-1-one." This suggests that the compound is likely novel, has not been synthesized,
or is not documented in publicly available resources.

Therefore, the requested in-depth technical guide containing quantitative data, experimental
protocols, and visualizations cannot be provided. The following sections detail the types of
information that would be included in such a guide, should data become available in the future.

Chemical Properties

This section would typically provide a detailed summary of the physicochemical properties of
the compound. All quantitative data would be presented in a structured table for clarity and
ease of comparison.

Table 1: Physicochemical Properties of 1-Pyrrol-1-ylbut-3-en-1-one
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Property Value Source
Molecular Formula CsHaNO N/A
Molecular Weight 135.16 g/mol N/A
Appearance N/A N/A
Melting Point N/A N/A
Boiling Point N/A N/A
Solubility N/A N/A
pKa N/A N/A
LogP N/A N/A

Spectroscopic Data: This subsection would include key spectral data used for the structural
elucidation and characterization of the molecule.

'H NMR (Proton Nuclear Magnetic Resonance): A description of expected chemical shifts,
multiplicities, and coupling constants for the protons in the molecule.

e 13C NMR (Carbon-13 Nuclear Magnetic Resonance): A description of expected chemical
shifts for the carbon atoms.

* IR (Infrared) Spectroscopy: Information on characteristic absorption bands corresponding to
the functional groups present, such as the carbonyl (C=0) and alkene (C=C) stretches.

o MS (Mass Spectrometry): The expected mass-to-charge ratio (m/z) for the molecular ion and
major fragmentation patterns.

Experimental Protocols

This section would provide detailed methodologies for the synthesis, purification, and analysis
of 1-Pyrrol-1-ylbut-3-en-1-one, based on cited literature.

Synthesis

A hypothetical synthesis could involve the acylation of pyrrole with 3-butenoyl chloride.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b064414?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b064414?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Reaction Scheme:
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3-Butenoyl Chloride

Click to download full resolution via product page
Caption: Hypothetical synthesis of 1-Pyrrol-1-ylbut-3-en-1-one.

Detailed Protocol: A step-by-step procedure would be outlined, including:

Reagents and Materials: A list of all chemicals, solvents, and equipment required.

o Reaction Setup: A description of the reaction vessel and conditions (e.g., temperature,
atmosphere).

e Procedure: A detailed account of the addition of reagents, reaction time, and monitoring of
the reaction progress (e.g., by Thin Layer Chromatography).

o Work-up and Purification: Procedures for quenching the reaction, extracting the product, and
purifying it (e.g., by column chromatography or distillation).

Analytical Methods

Detailed protocols for the analytical techniques used to confirm the identity and purity of the
synthesized compound would be provided here.

Biological Activity and Signaling Pathways

This section would discuss any known biological effects of 1-Pyrrol-1-ylbut-3-en-1-one.
Pyrrole-containing compounds are known to exhibit a wide range of biological activities.[1]
Research on structurally similar molecules suggests potential applications in various
therapeutic areas.[2][3]
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Should any specific signaling pathways be identified, they would be visualized using the DOT
language as requested.

Example of a Hypothetical Signaling Pathway Diagram:

1-Pyrrol-1-ylbut-3-en-1-one
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Click to download full resolution via product page

Caption: Hypothetical signaling pathway for 1-Pyrrol-1-ylbut-3-en-1-one.

Conclusion

Due to the absence of published data, a comprehensive technical guide on 1-Pyrrol-1-ylbut-3-
en-1-one cannot be provided at this time. Further research and publication are required to
elucidate the chemical properties, develop experimental protocols, and investigate the potential
biological activities of this compound. For information on related compounds, numerous studies
on various pyrrole derivatives are available.[1][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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